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Compound of Interest

Compound Name:
(R)-Desmethylsibutramine

hydrochloride

Cat. No.: B129184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of (R)-Desmethylsibutramine
hydrochloride, an active metabolite of sibutramine. It covers its core chemical and physical

properties, mechanism of action, and relevant experimental methodologies. The information is

intended to support research and development activities within the scientific community.

Core Chemical and Physical Properties
(R)-Desmethylsibutramine HCl, the (R)-enantiomer of a primary active metabolite of

sibutramine, possesses distinct chemical and physical characteristics critical for its handling,

formulation, and analysis. While sibutramine was used as a racemic mixture, studies have

shown that the (R)-enantiomers of its metabolites are responsible for the majority of its

pharmacological activity.[1]

The hydrochloride salt form enhances the compound's water solubility and bioavailability.[2]

Key quantitative properties are summarized in the table below.

Table 1: Physicochemical Properties of (R)-Desmethylsibutramine HCl
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Property Value Reference

IUPAC Name

(1R)-1-[1-(4-

chlorophenyl)cyclobutyl]-N,3-

dimethylbutan-1-

amine;hydrochloride

[3]

Synonyms

(alphaR)-1-(4-Chlorophenyl)-

N-methyl-alpha-(2-

methylpropyl)-

cyclobutanemethanamine HCl

[3]

CAS Number 259731-40-3 [3]

Molecular Formula
C₁₆H₂₄ClN · HCl (or

C₁₆H₂₅Cl₂N)
[3][4]

Molecular Weight 302.28 g/mol [2][3]

Exact Mass 301.1364 Da [3]

Appearance White to off-white solid powder [2][5]

Solubility
Soluble in Water, DMSO, and

Methanol
[4][5][6][7]

Storage
Recommended long-term

storage at -20°C
[4][7]

Pharmacological Profile and Mechanism of Action
(R)-Desmethylsibutramine is a potent monoamine reuptake inhibitor with a higher affinity for

norepinephrine (NET) and serotonin (SERT) transporters compared to the parent compound,

sibutramine.[1][2][5] Its mechanism of action, which is central to its anorectic and

antidepressant effects, involves blocking these transporters on presynaptic neurons. This

inhibition leads to an increased concentration of norepinephrine and serotonin in the synaptic

cleft, enhancing downstream signaling.[8]

Unlike other serotonergic agents, sibutramine and its metabolites have a low and likely

insignificant affinity for the 5-HT₂B receptor, a target associated with cardiovascular risks.[1]
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The (R)-enantiomer of desmethylsibutramine demonstrates significantly more potent anorectic

effects than its (S)-enantiomer counterpart.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sibutramine - Wikipedia [en.wikipedia.org]

2. cymitquimica.com [cymitquimica.com]

3. (R)​-​Desmethyl Sibutramine Hydrochloride [lgcstandards.com]

4. caymanchem.com [caymanchem.com]

5. medchemexpress.com [medchemexpress.com]

6. Desmethylsibutramine hydrochloride | C16H25Cl2N | CID 13083195 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 84467-94-7 CAS MSDS (N-MONODESMETHYL SIBUTRAMINE HCL) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

8. Sibutramine Effects on Central Mechanisms Regulating Energy Homeostasis - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to (R)-Desmethylsibutramine HCl:
Chemical, Physical, and Pharmacological Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b129184#chemical-and-physical-
properties-of-r-desmethylsibutramine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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